3-[1-(2,3-Difluoro-4-methylbenzoyl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-(2,3-difluoro-4-methylbenzoyl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C16H19F2NO3/c1-10-4-6-12(15(18)14(10)17)16(22)19-8-2-3-11(9-19)5-7-13(20)21/h4,6,11H,2-3,5,7-9H2,1H3,(H,20,21)
• InChI Key: YEONZBKNKUUYDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(=O)N2CCCC(C2)CCC(=O)O)F)F
• Molecular Formula: C16H19F2NO3
• Molecular Weight: 311.32 g/mol

Description

3-[1-(2,3-Difluoro-4-methylbenzoyl)piperidin-3-yl]propanoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a piperidine derivative that has been synthesized using different methods.

Scientific Research Applications

3-[1-(2,3-Difluoro-4-methylbenzoyl)piperidin-3-yl]propanoic acid has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been reported to act as a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity and memory formation.

Mechanism of Action

The mechanism of action of 3-[1-(2,3-Difluoro-4-methylbenzoyl)piperidin-3-yl]propanoic acid involves its binding to the NMDA receptor, specifically to the glycine-binding site. It has been shown to block the activity of the receptor, leading to a decrease in calcium influx and subsequent inhibition of synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
Studies have shown that 3-[1-(2,3-Difluoro-4-methylbenzoyl)piperidin-3-yl]propanoic acid can have both biochemical and physiological effects. It has been reported to inhibit long-term potentiation (LTP) and enhance long-term depression (LTD) in the hippocampus, which are important processes involved in learning and memory. It has also been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[1-(2,3-Difluoro-4-methylbenzoyl)piperidin-3-yl]propanoic acid in lab experiments is its selectivity for the NMDA receptor, which allows for the study of its specific effects on synaptic plasticity and memory formation. However, one of the limitations is its potential toxicity, which requires careful handling and dosing.

Future Directions

There are several future directions for the study of 3-[1-(2,3-Difluoro-4-methylbenzoyl)piperidin-3-yl]propanoic acid. One direction is to investigate its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and schizophrenia. Another direction is to explore its effects on other receptors and neurotransmitter systems, such as the glutamate receptor and the GABAergic system. Additionally, further studies are needed to determine its safety and toxicity in humans.
In conclusion, 3-[1-(2,3-Difluoro-4-methylbenzoyl)piperidin-3-yl]propanoic acid is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 3-[1-(2,3-Difluoro-4-methylbenzoyl)piperidin-3-yl]propanoic acid has been reported using various methods. One of the most commonly used methods involves the reaction of 2,3-difluoro-4-methylbenzoyl chloride with piperidine in the presence of a base, followed by the addition of 3-chloropropanoic acid. The resulting product is then purified using column chromatography.